Cas no 51207-44-4 (Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
• CAS No: 51207-44-4
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• CID: 4012897
• PubChem ID: 2081947
• Update Time: 2025-11-06

Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
• methyl 2-[(4-methylbenzenesulfonyl)oxy]benzoate
• AKOS034369799
• EN300-37153100
• SR-01000055112
• Z45511501
• Methyl 2-(tosyloxy)benzoate
• methyl2-[(4-methylbenzenesulfonyl)oxy]benzoate
• 51207-44-4
• SR-01000055112-1

• Inchi： 1S/C15H14O5S/c1-11-7-9-12(10-8-11)21(17,18)20-14-6-4-3-5-13(14)15(16)19-2/h3-10H,1-2H3
• InChI Key： BHUYDZDOMFVDRA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1OS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 306.05619472Da
• Monoisotopic Mass: 306.05619472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.1Ų

Additional information on Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester

Benzoic Acid, 2-[[(4-Methylphenyl)Sulfonyl]Oxy]-, Methyl Ester (CAS No 51207-44-4)

Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, also known by its CAS registry number 51207-44-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfonyl group and a methyl ester functional group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it valuable for research and industrial applications.

The molecular formula of this compound is C₁₆H₁₅NO₃S, and its molecular weight is approximately 319.36 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 105°C. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity and the compound's functional groups. The methyl ester group enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings.

The synthesis of benzoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution reaction, where the sulfonyl group is introduced onto the aromatic ring of benzoic acid. This reaction requires specific conditions, including the use of activating groups on the aromatic ring to facilitate substitution. The methyl ester group is often introduced in a subsequent step via esterification reactions.

The structure of this compound plays a crucial role in its reactivity and functionality. The sulfonyl group (-SO₂) is an electron-withdrawing group that activates the aromatic ring towards electrophilic substitution reactions. This makes the compound a versatile building block in organic synthesis, particularly in the construction of complex molecules with multiple functional groups.

In recent years, there has been growing interest in the application of CAS No 51207-44-4 in drug discovery and development. Researchers have explored its potential as a lead compound for designing novel pharmaceutical agents targeting various therapeutic areas, such as cancer and inflammatory diseases. The sulfonyl group has been shown to enhance bioavailability and stability of drug candidates when incorporated into their structures.

Beyond pharmaceutical applications, this compound has also found use in materials science as a precursor for advanced materials such as polymers and nanoparticles. Its ability to undergo various types of polymerization reactions makes it a valuable monomer for synthesizing high-performance polymers with tailored properties.

In terms of environmental impact, studies have shown that benzoic acid derivatives, including this compound, exhibit moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its environmental fate and potential risks to ecosystems.

The increasing demand for specialized chemical compounds like CAS No 51207-44-4 highlights the importance of continuous innovation in synthetic chemistry. As researchers uncover new applications and optimize synthesis routes for this compound, it is expected to play an even more significant role in advancing scientific research and industrial development.